Cas no 1213649-95-6 ((2R)-2-amino-2-(2,4,6-trifluorophenyl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(2,4,6-trifluorophenyl)ethan-1-ol
• CAS No: 1213649-95-6
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 6584861
• PubChem ID: 66513992
• Update Time: 2025-06-20

(2R)-2-amino-2-(2,4,6-trifluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(2,4,6-trifluorophenyl)ethan-1-ol
• AKOS015928439
• DTXSID101266238
• (betaR)-beta-Amino-2,4,6-trifluorobenzeneethanol
• EN300-1849588
• 1213649-95-6

• Inchi： 1S/C8H8F3NO/c9-4-1-5(10)8(6(11)2-4)7(12)3-13/h1-2,7,13H,3,12H2/t7-/m0/s1
• InChI Key： XBTOQQAFPWRFGS-ZETCQYMHSA-N
• SMILES： FC1C=C(C=C(C=1[C@H](CO)N)F)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2R)-2-amino-2-(2,4,6-trifluorophenyl)ethan-1-ol

Introduction to (2R)-2-amino-2-(2,4,6-trifluorophenyl)ethan-1-ol (CAS No. 1213649-95-6)

(2R)-2-amino-2-(2,4,6-trifluorophenyl)ethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1213649-95-6, features a unique structural configuration that makes it a promising candidate for various applications in drug discovery and molecular research. The presence of a chiral center at the second carbon atom, as indicated by the (R) configuration, and the incorporation of a trifluorophenyl group contribute to its distinct chemical properties and potential biological activities.

The molecular structure of (2R)-2-amino-2-(2,4,6-trifluorophenyl)ethan-1-ol consists of an ethanol backbone substituted with an amino group at the second carbon and a 2,4,6-trifluorophenyl moiety. This arrangement not only imparts specific steric and electronic characteristics but also opens up possibilities for diverse chemical modifications and functionalizations. The trifluorophenyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules, making this compound a valuable building block in medicinal chemistry.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The enantiomerically pure form of (2R)-2-amino-2-(2,4,6-trifluorophenyl)ethan-1-ol can serve as an effective chiral building block in the synthesis of complex pharmaceutical intermediates. Its utility in constructing enantiomerically enriched compounds has been explored in various synthetic protocols, particularly in the preparation of non-protein peptide mimetics and other bioactive molecules.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of an amino group and a trifluorophenyl moiety suggests that it may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. For instance, studies have shown that trifluorinated aromatic compounds can modulate the activity of enzymes such as kinases and proteases by influencing their binding interactions with substrates. The chiral center further enhances the specificity of such interactions, making (2R)-2-amino-2-(2,4,6-trifluorophenyl)ethan-1-ol a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and enantiomeric purity. Advanced synthetic methodologies, including asymmetric hydrogenation and transition-metal-catalyzed reactions, have been employed to construct the desired stereocenter efficiently. The use of palladium or rhodium catalysts in conjunction with chiral ligands has proven particularly effective in achieving high enantiomeric excesses during the synthesis process.

Recent research has also highlighted the role of computational chemistry in predicting the biological activity and pharmacokinetic properties of molecules like (2R)-2-amino-2-(2,4,6-trifluorophenyl)ethan-1-ol. Molecular modeling techniques have been used to simulate how this compound might interact with biological targets at the molecular level. These simulations provide valuable insights into potential binding modes and can guide the design of next-generation derivatives with improved efficacy and reduced side effects.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors for neurological disorders such as Alzheimer's disease and Parkinson's disease. The structural features of (2R)-2-amino-2-(2,4,6-trifluorophenyl)ethan-1-ol, including its chiral center and trifluorophenyl group, make it an attractive scaffold for designing novel therapeutics targeting neurodegenerative pathways. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival.

In addition to its pharmaceutical applications, this compound has potential uses in agrochemical research. The trifluorophenyl group is known to enhance the bioavailability and environmental stability of agrochemicals, making them more effective against pests and diseases while minimizing environmental impact. Researchers are exploring how derivatives of (2R)-2-amino-2-(2,4,6-trifluorophenyl)ethan-1-ol can be tailored to develop new classes of pesticides with improved performance profiles.

The future prospects for this compound are promising as more research is conducted into its applications across various fields. Continued investigation into its synthetic pathways will likely lead to more efficient production methods, while further exploration of its biological activities may uncover new therapeutic uses. As computational tools become increasingly sophisticated, they will play an even greater role in optimizing both the synthesis and application of such specialized compounds.